Cas no 136891-12-8 (Lamivudine)

Lamivudine is a nucleoside analog antiviral medication primarily used for the treatment of HIV-1 and hepatitis B infections. It exhibits potent antiviral activity by inhibiting viral reverse transcriptase, thereby preventing viral DNA synthesis. Key advantages include its high efficacy, minimal resistance development, and favorable pharmacokinetic profile, making it a valuable component in antiviral therapy regimens.

Lamivudine structure

Product Name:Lamivudine

CAS No:136891-12-8

MF:C₈H₁₁N₃O₃S

MW:229.256240129471

MDL:MFCD00870542

CID:2723785

PubChem ID:60825

Update Time:2025-06-25

Lamivudine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
- 4-Amino-1-(cis-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
- lamivudine
- Epivir
- Zeffix
- Heptovir
- Epivir-HBV
- Heptodin
- 3TC
- 4-amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
- (-)-2'-Deoxy-3'-thiacytidine
- 2',3'-Dideoxy-3'-thiacytidine
- 3'-Thia-2',3'-dideoxycytidine
- GR109714X
- beta-L-2',3'-Dideoxy-3'-thiacytidine
- beta-L-3'-Thia-2',3'-dideoxycytidine
- 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one
- GR 109714X
- BCH 189, (-)-
- 4-AMINO-1-[(
- Lamivudine, 1.0 mg/mL in methanol, certified reference material
- VIROLAM
- SMR000466319
- 2(1H)-Pyrimidinone, 4-amino-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2R-cis)-
- HHA & Lamivudine
- HMS3713C16
- DB00709
- STK801940
- C07065
- 4-AMINO-1-[(2R,5S)-2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL]-1,2-DIHYDROPYRIMIDIN-2-ONE
- TRIZIVIR COMPONENT LAMIVUDINE
- Lamivudine (EPIVIR)
- Z1509637175
- (2R,5S)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
- 1117764-41-6
- Hepitec
- BCH 189
- NCGC00159341-05
- MFCD00869739
- CHEBI:63577
- 134678-17-4
- HMS3259F08
- .beta.-L-(-)-2',3'-dideoxy-3'-thiacytidine & Sho-Saiko-To
- s1706
- (-)-1-[(2R,5S)-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
- 3TC & SST
- 2(1H)-Pyrimidinone, 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-
- LAMIVUDINE [ORANGE BOOK]
- 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2(1H)-one
- Lamivudinum
- KIVEXA COMPONENT LAMIVUDINE
- LAMIVUDINE/ZIDOVUDINE TEVA COMPONENT LAMIVUDINE
- Lamivudine, United States Pharmacopeia (USP) Reference Standard
- J-700183
- (-)-1-((2R,5S)-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
- SR-01000759420
- 2T8Q726O95
- 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl], (-)(2R,5S) & Galanthus Nivalis Agglutinin (GNA)
- 3TC & GNA
- HY-B0250
- (+/-)-(cis)-4-Amino-1-(2-hydroxymethyl-1,3-oxathiolan-5-yl)-(1H)-pyrimidin-2-one
- (+/-) (Cis)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
- BCH-790
- DTHC
- cis(+/-)-4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
- Lamivudine for system suitability 1, European Pharmacopoeia (EP) Reference Standard
- 2(1H)-Pyrimidinone,4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, rel-
- DELSTRIGO COMPONENT LAMIVUDINE
- 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl], (+/-) (Cis)
- 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-[1,3]-oxathiolan-5-yl]-(1H)-pyrimidin-2-one
- (-)-L-2',3'-DIDEOXY-3'-THIACYTIDINE; LAMIVUDINE; EPIVIR
- BRD-K02992638-001-11-8
- Lamivudine [USAN:BAN:INN]
- NC00705
- (-)NGPB-21
- (+/-)-3TC
- LAMIVUDINE [USP MONOGRAPH]
- NSC 760061
- Lamivudine, Pharmaceutical Secondary Standard; Certified Reference Material
- CCRIS 9274
- GR-109714X
- NS00007004
- DTXSID7023194
- (-)-BCH-189
- Lamivudine- Bio-X
- Lamivudine, >=98% (HPLC), powder
- CHEMBL141
- (+/-)-SddC
- (+/-)-BCH-189
- LAMIVUDINE [USP-RS]
- LAMIVUDINE [EMA EPAR]
- Heptivir
- GTPL12673
- AKOS015854841
- UNII-2T8Q726O95
- AC-1416
- NCGC00159341-20
- rac-cis-Lamivudine ((2RS,5SR)-Lamivudine)
- Zefix
- BCH-189
- BL164607
- LAMIVUDINE [WHO-IP]
- AB00639995_09
- 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-Oxathiolan-5-yl]-(1H)-pyrimidin-2-one
- Epivir(TM)
- NSC620753
- SR-01000759420-5
- COMBIVIR COMPONENT LAMIVUDINE
- LAMIVUDINE [JAN]
- L0217
- MFCD00870542
- 2(1H)-Pyrimidinone, 4-amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-
- BDBM50366817
- NCGC00159341-04
- LAMIVUDINUM [WHO-IP LATIN]
- D00353
- Lamivudine (JAN/USP/INN)
- DRG-0126
- MLS001424097
- AB00639995-08
- LAMIVUDINE [INN]
- NSC-760061
- TEMIXYS COMPONENT LAMIVUDINE
- BBL033871
- TRIUMEQ COMPONENT LAMIVUDINE
- LAMIVUDINE [MART.]
- Q422631
- MLS006011910
- LAMIVUDINE [WHO-DD]
- P17147
- SCHEMBL109675
- (-)-BCH189
- Lamivir
- (-)-SddC
- CPD000466319
- lamivudine & TNF-alpha & IFN-gamma
- 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl], (-)(2R,5S) & Hippeastrum hybrid agglutinin( HHA)
- GG-714
- Epivir (TN)
- LAMIVUDINE [MI]
- EMTRICITABINE IMPURITY C [WHO-IP]
- SW197614-3
- AB00639995-06
- LAMIVUDINE [VANDF]
- MLS000759424
- 3TC and NV-01
- NCGC00159341-18
- Lamivudine, British Pharmacopoeia (BP) Reference Standard
- NC00234
- Lamivudine teva
- LAMIVUDINE [EP MONOGRAPH]
- Lamivudine for system suitability 2, European Pharmacopoeia (EP) Reference Standard
- AKOS005622556
- LAMIVUDINE [EP IMPURITY]
- HSDB 7155
- Lamivudine 100 microg/mL in Acetonitrile:Water
- EN300-123034
- CIS-LAMIVUDINE
- (-)-(2'R,5'S)-1-[2'-Hydroxymethyl-5'-(1,3-oxathiolanyl)]cytosine
- EPZICOM COMPONENT LAMIVUDINE
- KS-1073
- Q-201275
- HMS2051D21
- BCH189
- HHA & 3TC
- Lamivudine [USAN:USP:INN:BAN]
- LAMIVUDINE TEVA PHARMA B.V.
- 136891-12-8
- Lamivudine & GNA
- BIDD:GT0033
- LAMIVUDINE [USAN]
- (-)-BCH 189
- 4-AMINO-1-((2R,5S)-2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL)PYRIMIDIN-2(1H)-ONE [WHO-IP]
- Lamivudine, European Pharmacopoeia (EP) Reference Standard
- CCG-100984
- LAMIVUDINE [HSDB]
- 4-Amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-2(1H)-pyrimidinone
- Lamivudine
- MDL： MFCD00870542
- Inchi： 1S/C8H11N3O3S/c9-5-1-2-11(8(13)10-5)6-4-15-7(3-12)14-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)/t6-,7+/m0/s1
- InChI Key： JTEGQNOMFQHVDC-NKWVEPMBSA-N
- SMILES： S1[C@H](CO)O[C@@H](C1)N1C(N=C(C=C1)N)=O

Computed Properties

Exact Mass: 229.05211239g/mol
Monoisotopic Mass: 229.05211239g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 113

Experimental Properties

Density: 1.73
Melting Point: 187-188℃
LogP: log Kow = -9.54 @ 25 °C /Estimated/

Lamivudine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QG033-25g	Lamivudine	136891-12-8	97%	25g	525CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QG033-1g	Lamivudine	136891-12-8	97%	1g	57CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QG033-100g	Lamivudine	136891-12-8	97%	100g	1675CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QG033-5g	Lamivudine	136891-12-8	97%	5g	￥166.0	2022-07-28
Chemenu	CM249075-500g	4-Amino-1-(cis-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one	136891-12-8	97%	500g	$411	2021-08-04
abcr	AB528435-100 mg	4-Amino-1-(cis-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one; .	136891-12-8		100MG	€55.30	2023-04-17
abcr	AB528435-1 g	4-Amino-1-(cis-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one; .	136891-12-8		1g	€221.70	2023-04-17
Chemenu	CM249075-500g	4-Amino-1-(cis-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one	136891-12-8	97%	500g	$411	2023-02-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QG033-5g	Lamivudine	136891-12-8	97%	5g	¥166.0	2024-07-21
Ambeed	A133556-100mg	4-Amino-1-(cis-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one	136891-12-8	95%	100mg	$5.0	2023-09-05